N,N'-((1z,3z)-1,4-bis(4-methoxyphenyl)buta-1,3-diene-2,3-diyl)diformamide
Overview
Description
N,N'-((1Z,3Z)-1,4-bis(4-methoxyphenyl)buta-1,3-diene-2,3-diyl)diformamide is a phenylpropanoid. It has a role as an Aspergillus metabolite.
Scientific Research Applications
Biomedical Research
N,N'-((1z,3z)-1,4-bis(4-methoxyphenyl)buta-1,3-diene-2,3-diyl)diformamide has been studied in the field of biomedical research. A notable example is its induction in the production of formyl xanthocillin analogues when the fungus Aspergillus fumigatus is co-cultured with the bacteria Streptomyces peucetius. This compound exhibited significant cytotoxic activity against several cell lines in the NCI-60 cell line screen, highlighting its potential in cancer research and therapy (Zuck, Shipley, & Newman, 2011).
Chemical Synthesis and Structural Analysis
Research has been conducted on the synthesis and structure of related compounds, which could aid in the development of new synthetic methods and the understanding of complex molecular structures. For example, studies on the synthesis of 2,3-Bis(5-tert-butyl-2-methoxyphenyl)buta-1,3-diene (Tazoe, Uchikawa, Feng, & Yamato, 2012) and the crystal structures and Hirshfeld surface analysis of four 1,4-bis(methoxyphenyl)-2,3-diazabuta-1,3-dienes (Gomes et al., 2018) contribute valuable information to this field.
Material Science
In material science, derivatives of N,N'-((1z,3z)-1,4-bis(4-methoxyphenyl)buta-1,3-diene-2,3-diyl)diformamide have been explored for their potential applications. Studies on the development of electrochromic and electrofluorescent materials, such as in the research of highly stable electrochromic and electrofluorescent dual-switching polyamides containing bis(diphenylamino)-fluorene moieties (Sun et al., 2016), show promising results for future technological advancements.
Environmental Sensing
The compound has been studied in the context of environmental sensing, such as in the development of probes for the detection of volatile amines. A study on a multi-mode probe consisting of a hexaphenyl-1,3-butadiene derivative for the highly sensitive and rapid detection of amine vapors illustrates this application (Kong et al., 2017).
properties
Product Name |
N,N'-((1z,3z)-1,4-bis(4-methoxyphenyl)buta-1,3-diene-2,3-diyl)diformamide |
|---|---|
Molecular Formula |
C20H20N2O4 |
Molecular Weight |
352.4 g/mol |
IUPAC Name |
N-[(1Z,3Z)-3-formamido-1,4-bis(4-methoxyphenyl)buta-1,3-dien-2-yl]formamide |
InChI |
InChI=1S/C20H20N2O4/c1-25-17-7-3-15(4-8-17)11-19(21-13-23)20(22-14-24)12-16-5-9-18(26-2)10-6-16/h3-14H,1-2H3,(H,21,23)(H,22,24)/b19-11-,20-12- |
InChI Key |
ZRAIRHSUKMHHQT-YZLQMOBTSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C(\NC=O)/C(=C/C2=CC=C(C=C2)OC)/NC=O |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)OC)NC=O)NC=O |
synonyms |
is-MBDDF N,N'-((1Z,3Z)-1,4-bis(4-methoxyphenyl)buta-1,3-diene-2,3-diyl)diformamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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